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Compound of Interest

Quetiapine sulfoxide
dihydrochloride

cat. No.: B3028793

Compound Name:

Essential Safety and Handling Guide for
Quetiapine Sulfoxide Dihydrochloride

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Quetiapine sulfoxide
dihydrochloride. It outlines procedural steps for safe operations and disposal, ensuring user
safety and laboratory integrity.

Chemical Identifier and Properties

For quick reference, the following table summarizes key quantitative data for Quetiapine
sulfoxide dihydrochloride.

Property Value

Synonyms Quetiapine S-oxide dihydrochloride
Molecular Formula C21H27CI2N30sS

Molecular Weight 472.43 g/mol

CAS Number 329218-11-3
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Hazard Identification and Personal Protective
Equipment (PPE)

According to the Safety Data Sheet (SDS) from MedChemExpress, Quetiapine sulfoxide
dihydrochloride is not classified as a hazardous substance or mixture[1]. However, as an
active pharmaceutical ingredient (API) metabolite, it is prudent to handle it with care to
minimize exposure. The following PPE is recommended as a standard for handling this and
similar chemical compounds in a laboratory setting.[2][3][4][5][6]

» Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile rubber).
o Eye/Face Protection: Use chemical safety goggles or a face shield.

o Skin and Body Protection: A laboratory coat is required. For operations with a higher risk of
exposure, consider a disposable coverall.

* Respiratory Protection: If working with the solid form where dust generation is possible, a
NIOSH-approved respirator with a particulate filter is recommended. In a well-ventilated area
with solutions, respiratory protection may not be necessary but should be available.

Step-by-Step Handling and Operational Plan
1. Preparation and Engineering Controls:

o Ensure a well-ventilated laboratory environment. A chemical fume hood is recommended for
all weighing and solution preparation activities.

e Have an eyewash station and safety shower readily accessible.
2. Weighing and Solution Preparation:
e Don the appropriate PPE before handling the compound.

o Carefully weigh the solid Quetiapine sulfoxide dihydrochloride in a chemical fume hood to
prevent inhalation of any airborne patrticles.

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.
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3. Experimental Use:

o Keep containers of Quetiapine sulfoxide dihydrochloride closed when not in use.
» Avoid direct contact with the skin, eyes, and clothing.

o Wash hands thoroughly after handling, even if gloves were worn.

4. Spill and Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation
develops.[1]

 Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial
respiration. Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[1]

o Spills: For small spills, carefully sweep up the solid material, place it in a sealed container for
disposal, and clean the area with a suitable decontaminating agent. For larger spills, follow
your institution's emergency spill response procedures.

Disposal Plan

Unused Quetiapine sulfoxide dihydrochloride and its containers must be disposed of in
accordance with local, state, and federal regulations.

» Waste Compound: Dispose of the chemical waste through a licensed professional waste
disposal service. Do not dispose of it down the drain or in the regular trash.

» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, paper towels, and pipette tips, should be considered chemical waste and
disposed of accordingly.
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» Empty Containers: Triple rinse empty containers with a suitable solvent and dispose of them
as regular laboratory glass or plastic waste, unless otherwise directed by your institution's

safety office.

For unused medications in a non-laboratory setting, the FDA recommends against flushing
them unless specifically instructed. Instead, they should be mixed with an undesirable
substance like coffee grounds or cat litter, placed in a sealed bag, and then thrown in the
household trash.[7][8][9][10]

Safe Handling Workflow

The following diagram illustrates the logical workflow for handling Quetiapine sulfoxide
dihydrochloride, from receiving the compound to its final disposal.
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Caption: Workflow for handling Quetiapine sulfoxide dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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